Cas no 2171891-04-4 (1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylic acid)

1-(1-Hydroxycyclopentyl)cyclopropane-1-carboxylic acid is a specialized cyclic carboxylic acid derivative featuring both cyclopentyl and cyclopropane moieties, which contribute to its unique structural and reactivity profile. The presence of a hydroxyl group on the cyclopentyl ring enhances its potential for further functionalization, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid cyclopropane framework may impart steric and electronic effects useful in modulating biological activity or material properties. This compound is particularly valuable in medicinal chemistry for the design of bioactive molecules, where its distinct geometry can influence binding affinity and metabolic stability. Suitable for controlled reactions, it offers synthetic flexibility in constructing complex molecular architectures.
1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylic acid structure
2171891-04-4 structure
Product Name:1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylic acid
CAS No:2171891-04-4
MF:C9H14O3
MW:170.205663204193
CID:6440640
PubChem ID:165835210
Update Time:2025-05-20

1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylic acid
    • EN300-1630138
    • 2171891-04-4
    • Inchi: 1S/C9H14O3/c10-7(11)8(5-6-8)9(12)3-1-2-4-9/h12H,1-6H2,(H,10,11)
    • InChI Key: AQWZZQOSVQBFMI-UHFFFAOYSA-N
    • SMILES: OC1(CCCC1)C1(C(=O)O)CC1

Computed Properties

  • Exact Mass: 170.094294304g/mol
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.5Ų

1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylic acid Pricemore >>

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Additional information on 1-(1-hydroxycyclopentyl)cyclopropane-1-carboxylic acid

Introduction to 1-(1-Hydroxycyclopentyl)Cyclopropane-1-Carboxylic Acid (CAS No. 2171891-04-4)

1-(1-Hydroxycyclopentyl)Cyclopropane-1-Carboxylic Acid, also known by its CAS number 2171891-04-4, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring fused with a cyclopentane ring, featuring a hydroxyl group and a carboxylic acid functional group. The combination of these structural elements makes it a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

The molecular structure of 2171891-04-4 is intriguing due to the strained cyclopropane ring, which often imparts unique reactivity and physical properties. The presence of the hydroxyl group introduces additional functionality, enabling this compound to participate in various chemical reactions such as esterifications, amidations, and other nucleophilic substitutions. Recent studies have highlighted the potential of this compound as a building block in organic synthesis, particularly in the construction of bioactive molecules with complex architectures.

In terms of synthesis, 2171891-04-4 can be prepared through a variety of methods, including ring-closing metathesis and other transition-metal-catalyzed reactions. These methods allow for precise control over the stereochemistry and regioselectivity of the product, which is crucial for applications in pharmaceuticals and agrochemicals. The use of catalysts such as Grubbs' catalyst has been particularly effective in achieving high yields and selectivity in the synthesis of this compound.

The chemical properties of 2171891-04-4 are influenced by its strained ring system and functional groups. The cyclopropane ring contributes to the molecule's rigidity and reactivity, while the carboxylic acid group imparts acidity and the ability to form hydrogen bonds. These properties make it an attractive candidate for use in supramolecular chemistry and self-assembling systems. Recent research has explored its role as a component in stimuli-responsive materials, where its reactivity can be tuned to respond to external stimuli such as light or temperature.

In the field of drug discovery, 2171891-04-4 has shown promise as a lead compound for developing new therapeutic agents. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a valuable tool in medicinal chemistry. For instance, studies have demonstrated its potential as an inhibitor of certain proteases involved in disease pathways, highlighting its role in antiviral and anticancer drug development.

Beyond pharmaceutical applications, this compound has also found uses in polymer science. Its ability to undergo polymerization under specific conditions makes it a candidate for producing novel polymeric materials with tailored properties. Researchers have investigated its incorporation into polyesters and polyamides, exploring its potential for creating biodegradable plastics and high-performance polymers.

The environmental impact of 2171891-04-4 is another area of interest. As concerns about sustainability grow, there is increasing focus on developing eco-friendly chemical processes. This compound's synthesis can be optimized to reduce waste and energy consumption, aligning with green chemistry principles. Additionally, its biodegradability has been studied to assess its environmental footprint when used in industrial applications.

In conclusion, 217189... strong>CAS No: 2563563...

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